Cas no 313496-85-4 (Acetamide,N-(6-hydroxy-2-benzothiazolyl)-)

Acetamide,N-(6-hydroxy-2-benzothiazolyl)- structure
313496-85-4 structure
Product Name:Acetamide,N-(6-hydroxy-2-benzothiazolyl)-
CAS No:313496-85-4
MF:C9H8N2O2S
MW:208.237020492554
CID:300977
PubChem ID:4239083
Update Time:2025-04-19

Acetamide,N-(6-hydroxy-2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-(6-hydroxy-2-benzothiazolyl)-
    • Acetamide, N-(6-hydroxy-2-benzothiazolyl)- (9CI)
    • BDBM50548150
    • 313496-85-4
    • Oprea1_592883
    • SCHEMBL10170616
    • CHEMBL4743605
    • Inchi: 1S/C9H8N2O2S/c1-5(12)10-9-11-7-3-2-6(13)4-8(7)14-9/h2-4,13H,1H3,(H,10,11,12)
    • InChI Key: IIRAQYOKWILALQ-UHFFFAOYSA-N
    • SMILES: S1C(NC(C)=O)=NC2C=CC(=CC1=2)O

Computed Properties

  • Exact Mass: 208.03074
  • Monoisotopic Mass: 208.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 90.5A^2

Experimental Properties

  • PSA: 62.22
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